Cas no 84957-30-2 (Cefquinome)

• Product Name: Cefquinome
• CAS No: 84957-30-2
• MF: C₂₃H₂₄N₆O₅S₂
• MW: 528.603861808777
• CID: 60794
• PubChem ID: 5464355
• Update Time: 2024-10-26

Cefquinome Chemical and Physical Properties

Names and Identifiers

• Cefquinome
• 1-[[(6R,7R)-7-[[(2Z)-(2-Amino-4-thiazolyl)(methoxyimino)acetyl]amino]-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl]methyl]-5,6,7,8-tetrahydro-quinolinium inner salt
• CEFQUINOME SULFATE
• 7-[[2-(2-Aminothiazol-4-yl)-2-(methoxyimino)acetyl]amino]-3-[[(5,6,7,8-tetrahydroquinolinium)-1-yl]methyl]cepham-3-ene-4-carboxylate
• Cobactan.(R). DC
• Cobactan.(R). LC
• HR-111V
• Quinolinium, 1-[[(6R,7R)-7-[[(2Z)-(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl]methyl]-5,6,7,8-tetrahydro-, inner salt (9CI)
• Quinolinium, 1-[[7-[[(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl]methyl]-5,6,7,8-tetrahydro-, inner salt, [6R-[6α,7β(Z)]]- (ZCI)
• Cobactan
• HOE 111
• Cefquinoma (INN-Spanish)
• QUINOLINIUM, 1-((7-(((2-AMINO-4-THIAZOLYL)(METHOXYIMINO)ACETYL)AMINO)-2-CARBOXY-8-OXO-5-THIA-1-AZABICYCLO(4.2.0)OCT-2-EN-3-YL)METHYL)-5,6,7,8-TETRAHYDRO-, HYDROXIDE, INNER SALT, (6R-(6.ALPHA.,7.BETA.(Z)))-
• DA-51753
• CS-0102460
• Cefquinomum
• Cefquinoma
• QUINOLINIUM, 1-((7-(((2-AMINO-4-THIAZOLYL)(METHOXYIMINO)ACETYL)AMINO)-2-CARBOXY-8-OXO-5-THIA-1-AZABICYCLO(4.2.0)OCT-2-EN-3-YL)METHYL)-5,6,7,8-TETRAHYDRO-, HYDROXIDE, INNER SALT, (6R-(6ALPHA,7BETA(Z)))-
• Cefquinomum (INN-Latin)
• Cefquinoma [INN-Spanish]
• CHEMBL1631107
• HY-N6665A
• CEFQUINOME [MI]
• Cobactan [veterinary] (TN)
• (6R,7R)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-8-oxo-3-(5,6,7,8-tetrahydroquinolin-1-ium-1-ylmethyl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
• UNII-Z74S078CWP
• AKOS025402360
• Cefquinome [INN:BAN]
• CEFQUINOME [INN]
• Cefquinome (INN)
• 1-(((6R,7R)-7-(2-(2-AMINO-4-THIAZOLYL)GLYOXYLAMIDO)-2-CARBOXY-8-OXO-5-THIA-1-AZABICYCLO(4.2.0)OCT-2-EN-3-YL)METHYL)-5,6,7,8-TETRAHYDROQUINOLINIUM HYDROXIDE, INNER SALT, 72-(Z)-(O-METHYLOXIME)
• Quinolinium, 1-[[(6R,7R)-7-[[(2Z)-(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl]methyl]-5,6,7,8-tetrahydro-, inner salt
• HR 111V
• 1-(((6R,7R)-7-(2-(2-Amino-4-thiazolyl)glyoxylamido)-2-carboxy-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-en-3-yl)methyl)-5,6,7,8-tetrahydroquinolinium hydroxide, inner salt, 7(sup 2)-(Z)-(O-methyloxime)
• Quinolinium, 1-(((6R,7R)-7-(((2Z)-(2-amino-4-thiazolyl)(methoxyimino)acetyl)amino)-2-carboxy-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-en-3-yl)methyl)-5,6,7,8-tetrahydro-, inner salt
• 84957-30-2
• Hoe-111
• Cobactan (veterinary)
• Cefquinomum [INN-Latin]
• D07652
• DTXCID501324141
• Z74S078CWP
• SCHEMBL149896
• DTXSID00894103
• HR111V

• MDL： MFCD00868570
• Inchi： 1S/C23H24N6O5S2/c1-34-27-16(14-11-36-23(24)25-14)19(30)26-17-20(31)29-18(22(32)33)13(10-35-21(17)29)9-28-8-4-6-12-5-2-3-7-15(12)28/h4,6,8,11,17,21H,2-3,5,7,9-10H2,1H3,(H3-,24,25,26,30,32,33)/b27-16-/t17-,21-/m1/s1
• InChI Key： YWKJNRNSJKEFMK-PQFQYKRASA-N
• SMILES： C(C1=C(C[N+]2C=CC=C3CCCCC=23)CS[C@@H]2[C@@H](C(N12)=O)NC(=O)/C(/C1=CSC(N)=N1)=N\OC)(=O)[O-]

Computed Properties

• Exact Mass: 528.12500
• Monoisotopic Mass: 528.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 971
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 208A^2

Experimental Properties

• Color/Form: Powder
• Density: Not available
• Melting Point: >160°C
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 207.46000
• LogP: 0.25620
• Vapor Pressure: Not available

Cefquinome Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Cephems